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Compound of Interest

Compound Name: Chromium hydroxide sulfate

Cat. No.: B077369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of basic chromium sulfate, a complex

inorganic compound with significant industrial applications. This document details its chemical

identity, molecular weight, key physicochemical properties, synthesis protocols, and analytical

procedures. The information is intended for researchers, chemists, and professionals in fields

requiring a thorough understanding of chromium chemistry, particularly in the context of

synthesis and material science.

Chemical Identity and Physicochemical Properties
Basic chromium sulfate is not a single, strictly defined compound but rather a complex mixture

of chromium(III) sulfate salts containing hydroxyl groups. Its composition can vary, which is

reflected in its "basicity." The most commonly cited chemical formula is Cr(OH)(SO₄).[1][2]

However, it often exists in hydrated forms, represented as Cr(OH)SO₄·xH₂O.[3]

The molecular structure involves chromium(III) ions coordinated with both sulfate and

hydroxide ligands. These units can polymerize to form more complex structures. The "basicity"

of the compound, a critical parameter in its industrial applications, refers to the percentage of

the chromium's coordination sites occupied by hydroxyl groups. A typical commercial product

has a basicity of 33%.[1][3]

Molecular Formula and Weight

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b077369?utm_src=pdf-interest
https://store.astm.org/d4654-87r20.html
https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://www.jinhetec.com/basic-chrome-sulphate/
https://store.astm.org/d4654-87r20.html
https://www.jinhetec.com/basic-chrome-sulphate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The chemical formula and corresponding molecular weight can be represented in several ways,

reflecting the compound's complex and variable nature.

Chemical Formula Molar Mass ( g/mol ) Notes

Cr(OH)SO₄ 165.06 Anhydrous form

CrH₃O₁₂S₃ 343.21
A representation of a hydrated

form[1]

[Cr₂(H₂O)₆(OH)₄]SO₄ 342.18

A proposed structure for a

common basic chromium

sulfate[4]

Cr₂(SO₄)₃ 392.16

For comparison: Normal

chromium(III) sulfate

(anhydrous)[4]

Physicochemical and Quality Parameters
Basic chromium sulfate is typically a fine, dark green, amorphous powder or flake that is readily

soluble in water.[1][5] Its solution is acidic. Key quality parameters for commercial grades are

summarized below.
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Parameter Typical Value/Range Reference

Appearance
Fine, free-flowing, dark green

powder
[2]

Chromium(III) Oxide (Cr₂O₃)

Content
24% - 26% (w/w) [6][7]

Basicity 32% - 34% [6][7]

pH (of a 6% w/v aqueous

solution)
2.8 - 3.2 [7]

Density ~1.7 g/cm³ -

Melting Point 90 °C (Decomposes) -

Water Solubility
Soluble in cold water, very

soluble in hot water
[1][2]

Moisture Content 9.0% - 10.0% (w/w) -

Matter Insoluble in Water 0.05% – 0.15% (w/w) -

Experimental Protocols
The industrial production of basic chromium sulfate primarily involves the reduction of

hexavalent chromium (from sodium dichromate) to trivalent chromium in an acidic medium. The

two most common methods are reduction by sulfur dioxide and reduction by organic

compounds like sucrose or glucose.

Synthesis Workflow Diagram
The following diagram illustrates the general manufacturing process for basic chromium sulfate,

starting from the reduction of sodium dichromate.
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Figure 1. General Manufacturing Workflow for Basic Chromium Sulfate
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Caption: Figure 1. General Manufacturing Workflow for Basic Chromium Sulfate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b077369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocol 1: Sulfur Dioxide Reduction Method
This method is widely used for large-scale production. It involves bubbling sulfur dioxide gas

through an acidified solution of sodium dichromate.

Reaction: Na₂Cr₂O₇ + 3SO₂ + H₂O → 2Cr(OH)SO₄ + Na₂SO₄

Methodology:

Preparation of Dichromate Solution: Prepare a concentrated solution of sodium dichromate

(Na₂Cr₂O₇·2H₂O), for instance, 300-400 g/L, in a suitable glass-lined reactor.[5]

Acidification: Add sulfuric acid (H₂SO₄) to the reactor to acidify the solution. The amount of

acid is critical for achieving the target basicity.

Reduction: Introduce sulfur dioxide (SO₂) gas into the solution while stirring. The reaction is

exothermic and the temperature should be controlled, typically in the range of 60-80 °C.[5]

The color of the solution will change from orange-red to a deep green, indicating the

reduction of Cr(VI) to Cr(III).

Endpoint Determination: The reaction is monitored until all hexavalent chromium is reduced.

This can be checked using a qualitative test with an indicator like diphenylcarbazide.

Adjustment and Maturation: After reduction, the solution (known as "green liquor") is boiled to

remove any excess SO₂.[5] The solution is then aged, which allows for the formation of

stable chromium complexes.

Drying: The final solution is typically spray-dried at temperatures between 100-160 °C to

obtain the solid basic chromium sulfate powder.[5]

Synthesis Protocol 2: Organic Reduction Method
(Sucrose/Glucose)
This method uses a readily available and safer reducing agent compared to sulfur dioxide.

Glucose or sucrose is used to reduce the hexavalent chromium.
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Reaction (using glucose as an example): 4Na₂Cr₂O₇ + C₆H₁₂O₆ + 12H₂SO₄ →

8[Cr(OH)SO₄·0.5Na₂SO₄] + 6CO₂ + 14H₂O[8]

Methodology:

Preparation of Dichromate Solution: In a glass-lined reactor equipped with a stirrer, prepare

a solution of sodium dichromate.

Acidification: Acidify the solution by slowly adding sulfuric acid or sodium bisulfate solution

while stirring.[2]

Reduction: Slowly add a solution of the organic reducing agent (e.g., sucrose or glucose) to

the acidified dichromate solution.[2] The reaction is highly exothermic and the addition rate

must be carefully controlled to maintain the temperature.

Completion of Reaction: Towards the end of the reaction, the solution is maintained at boiling

temperature to ensure the complete reduction of Cr(VI).[2]

Post-Processing: The resulting viscous, syrup-like liquid is cooled. It can be subjected to

crystallization at low temperatures (below 10 °C) to precipitate out some of the sodium

sulfate, thereby purifying the product.[2]

Drying: The purified liquid product is then concentrated and dried, often using a spray dryer,

to yield the final solid product.

Analytical Procedures
To ensure the quality and consistency of basic chromium sulfate, several key parameters are

analyzed. The most important are the chromium content and the basicity.

Determination of Chromium(III) Content
This procedure determines the total chromium content, typically expressed as % Cr₂O₃. The

method involves the oxidation of Cr(III) to Cr(VI), followed by a redox titration.

Principle: Chromium(III) in the sample is oxidized to dichromate (Cr₂O₇²⁻) using a strong

oxidizing agent like ammonium peroxodisulfate in an acidic solution. The resulting dichromate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://patents.google.com/patent/CN104609473A/en
https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://www.atamanchemicals.com/basic-chromium-sulphate_u27494/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


is then titrated with a standardized solution of a reducing agent, such as ferrous ammonium

sulfate (FAS), using a redox indicator.

Methodology:

Sample Preparation: Accurately weigh a sample of basic chromium sulfate and dissolve it in

distilled water.

Oxidation: Transfer the solution to a beaker, add concentrated sulfuric acid, and dilute with

distilled water. Add ammonium peroxodisulfate and boil the solution for approximately 20

minutes to ensure complete oxidation of Cr(III) to Cr(VI).[9]

Titration: Cool the solution. Add a few drops of a redox indicator (e.g., sodium diphenylamine

sulfonate). Titrate the solution with a standardized 0.1 N ferrous ammonium sulfate solution

until the endpoint is reached, indicated by a sharp color change.[10]

Calculation: The percentage of Cr₂O₃ is calculated from the volume of FAS titrant used, its

normality, and the initial weight of the sample.

Determination of Basicity
Basicity is a measure of the hydroxyl content relative to the total coordination sites of the

chromium. It is determined by an acid-base titration. The official method is described in

standards such as ASTM D4654, which applies to leather but the principle is the same for the

chemical itself.[1][9][11][12][13]

Principle: A known weight of the basic chromium sulfate is dissolved in water. The solution is

then titrated with a standardized solution of a strong base (e.g., NaOH) to a specific pH

endpoint. The amount of base consumed is used to calculate the basicity.

Methodology:

Sample Preparation: Prepare a standard aqueous solution of the basic chromium sulfate

sample (e.g., 1% w/v).

Titration Setup: Place a known volume of the sample solution in a beaker with a magnetic

stirrer. Calibrate and immerse a pH electrode connected to a pH meter.
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Titration: Slowly titrate the solution with a standardized sodium hydroxide solution (e.g., 0.1

N) while continuously monitoring the pH.

Endpoint and Calculation: The titration is continued until a stable, predefined pH endpoint is

reached. The basicity is calculated based on the volume of NaOH added, its concentration,

the chromium content of the sample, and the initial sample weight. The calculation

essentially determines the proportion of acid groups that have been replaced by hydroxyl

groups.

Applications and Toxicological Considerations
Applications
While the primary industrial use of basic chromium sulfate is in the chrome tanning of leather,

its role as a chemical intermediate is highly relevant to researchers.[3] It serves as a precursor

for the synthesis of a wide range of other chromium(III) compounds, including pigments,

catalysts, and mordants for the textile industry.[2] Its well-characterized, water-soluble nature

makes it a convenient starting material for developing novel chromium-based materials.

Toxicological Profile
A critical aspect for any professional handling chromium compounds is understanding the

difference in toxicity between its oxidation states.

Chromium(III): The trivalent state, as found in basic chromium sulfate, is considered an

essential trace element for mammals and exhibits significantly lower toxicity.[2]

Chromium(VI): The hexavalent state, found in the sodium dichromate precursor, is highly

toxic, corrosive, and a known carcinogen.[3]

Therefore, ensuring the complete reduction of Cr(VI) to Cr(III) during synthesis is paramount for

the safety of the final product.[2] Standard analytical methods exist (e.g., EN ISO 17075) to

detect trace amounts of Cr(VI) in materials.[7] Professionals in drug development should be

particularly aware of this distinction, as any application of chromium-containing compounds

would require rigorous testing to ensure the absence of the hazardous hexavalent form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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